Cas no 392248-53-2 (N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-2-phenoxyacetamide)

• Product Name: N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-2-phenoxyacetamide
• CAS No: 392248-53-2
• MF: C₁₅H₁₁BrN₂O₂S₂
• MW: 395.294039964676
• CID: 6472044
• Update Time: 2025-05-20

N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-2-phenoxyacetamide
• N-(4-(5-bromothiophen-2-yl)thiazol-2-yl)-2-phenoxyacetamide
• Acetamide, N-[4-(5-bromo-2-thienyl)-2-thiazolyl]-2-phenoxy-

• Inchi： 1S/C15H11BrN2O2S2/c16-13-7-6-12(22-13)11-9-21-15(17-11)18-14(19)8-20-10-4-2-1-3-5-10/h1-7,9H,8H2,(H,17,18,19)
• InChI Key： KVEZTAXNBGQKAA-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2SC(Br)=CC=2)=CS1)(=O)COC1=CC=CC=C1

Experimental Properties

• Density: 1.616±0.06 g/cm3(Predicted)
• pka: 7.30±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-2-phenoxyacetamide

Comprehensive Overview of N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-2-phenoxyacetamide (CAS No. 392248-53-2)

The compound N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-2-phenoxyacetamide (CAS No. 392248-53-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 5-bromothiophene and 1,3-thiazole moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in drug discovery and sustainable agriculture.

In recent years, the demand for heterocyclic compounds like N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-2-phenoxyacetamide has surged due to their versatility in medicinal chemistry. The presence of both thiophene and thiazole rings in its structure enhances its bioactivity, making it a subject of studies targeting inflammatory diseases and cancer pathways. This aligns with the growing public interest in targeted therapies and precision medicine, as evidenced by frequent searches for these terms in scientific databases.

The synthesis of 392248-53-2 involves multi-step organic reactions, often starting from 2-amino-4-(5-bromothiophen-2-yl)thiazole. Its phenoxyacetamide side chain contributes to improved solubility and bioavailability, addressing a common challenge in drug development. These properties are frequently discussed in forums focusing on ADME optimization (Absorption, Distribution, Metabolism, Excretion), a hot topic in pharmaceutical R&D circles.

From an industrial perspective, N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-2-phenoxyacetamide represents an excellent example of structure-activity relationship (SAR) studies. The strategic placement of the bromine atom on the thiophene ring allows for further functionalization via cross-coupling reactions, a technique widely searched by chemists interested in palladium-catalyzed transformations. This adaptability makes it valuable for creating derivative libraries in combinatorial chemistry.

Environmental considerations surrounding brominated compounds have led to increased scrutiny of substances like CAS 392248-53-2. However, its relatively low ecotoxicity profile compared to other halogenated molecules positions it favorably in green chemistry discussions. This aspect resonates with the current emphasis on sustainable chemical processes, a frequently searched term in academic and industrial contexts alike.

Analytical characterization of N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-2-phenoxyacetamide typically employs advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy. These methods are crucial for quality control in production batches, addressing the pharmaceutical industry's need for impurity profiling - another trending topic in drug manufacturing quality assurance.

The crystalline form of 392248-53-2 has been investigated using X-ray diffraction, revealing important information about its solid-state properties. Such studies are particularly relevant to the pharmaceutical formulation community, where polymorphism and cocrystal engineering have become frequently searched terms due to their impact on drug performance.

In biochemical assays, N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-2-phenoxyacetamide has shown interesting interactions with various enzyme targets. These findings contribute to the broader understanding of small molecule-protein interactions, a fundamental concept in modern drug discovery that continues to generate substantial research interest and publication activity.

From a commercial availability standpoint, CAS 392248-53-2 is typically supplied as a high-purity reference standard for research purposes. The compound's structure-activity landscape makes it particularly valuable for medicinal chemistry programs, especially those focused on heterocyclic scaffolds - a persistent area of interest in patent literature and academic publications.

Future research directions for N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-2-phenoxyacetamide may explore its potential in combination therapies or as a chemical probe for biological pathway elucidation. These applications align with current trends in systems pharmacology and chemical biology, fields that have seen exponential growth in publication output and search volume in recent years.